5-methyl-N-(5-(pyridin-3-ylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-methyl-N-(5-(pyridin-3-ylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H15N5O4S2 and its molecular weight is 405.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Bromination and Diazo-Coupling of Pyridinethiones; Microwave-Assisted Synthesis
This research focuses on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines, which are compounds with significant biological activities. The study highlights the use of microwave-assisted reaction conditions that provide higher yields in shorter times compared to conventional methods, demonstrating the efficiency of modern synthetic techniques in the production of complex heterocyclic compounds (Youssef, Azab, & Youssef, 2012).
A Three-component, One-pot Synthesis
This paper describes an efficient method for synthesizing substituted 3,4-dimethylisoxazolo[5,4-b]pyridine-5-carboxamide derivatives, showcasing a general approach to creating complex molecules that could have various pharmaceutical applications. The research emphasizes the role of catalytic amounts of p-toluenesulfonic acid or iodine in facilitating these reactions (Guleli et al., 2019).
Biological Activities and Applications
Synthesis of Novel Thiazolo[5,4-d]pyrimidines
This study explores the synthesis of new thiazolo[5,4-d]pyrimidines, which are compounds known for their potential pharmaceutical applications. The paper details the use of 2-Methylsulphanyl-5-aminothiazole-4-carboxamide as a precursor, highlighting the diversity in synthetic routes for creating bioactive heterocycles (Chattopadhyay et al., 2010).
Enaminones as Building Blocks
This research presents the synthesis of novel N-arylpyrazole-containing enaminones and their reactions to yield a variety of derivatives, including bipyrazoles and pyrazolylisoxazoles. The study assesses the cytotoxic effects of some compounds against human cell lines, showcasing the potential of enaminones in developing antitumor and antimicrobial agents (Riyadh, 2011).
Properties
IUPAC Name |
5-methyl-N-(5-pyridin-3-ylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O4S2/c1-10-7-13(20-25-10)15(22)19-16-18-12-4-6-21(9-14(12)26-16)27(23,24)11-3-2-5-17-8-11/h2-3,5,7-8H,4,6,9H2,1H3,(H,18,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATPNUXLXCVWWAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NC2=NC3=C(S2)CN(CC3)S(=O)(=O)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.